Cas no 2171272-69-6 ((2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid)

• Product Name: (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid
• CAS No: 2171272-69-6
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 5952382
• PubChem ID: 165542261
• Update Time: 2025-05-21

(2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid
• 2171272-69-6
• (2R)-2-(2-chlorophenyl)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]acetic acid
• EN300-1498212

• Inchi： 1S/C27H23ClN2O5/c28-23-13-6-5-12-21(23)25(26(32)33)30-24(31)14-7-15-29-27(34)35-16-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-14,22,25H,15-16H2,(H,29,34)(H,30,31)(H,32,33)/b14-7+/t25-/m1/s1
• InChI Key： WXRCYKFGZYVJSY-MKZVKBBESA-N
• SMILES： ClC1C=CC=CC=1[C@H](C(=O)O)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid

(2R)-2-(2-Chlorophenyl)-2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic Acid (CAS No. 2171272-69-6): An Overview of a Promising Compound in Medicinal Chemistry

(2R)-2-(2-Chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid (CAS No. 2171272-69-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its intricate molecular architecture, which includes a chlorophenyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amidoacetic acid moiety. These structural elements contribute to its stability and reactivity, making it a valuable candidate for various pharmaceutical and biochemical studies.

The Fmoc protecting group is particularly noteworthy as it is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The presence of this group in (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid suggests that the compound may be utilized in the synthesis of complex peptides or as a building block for larger molecules with specific biological activities.

In recent years, there has been a growing interest in the development of compounds with enhanced pharmacological properties and reduced side effects. (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid has shown promise in this regard, particularly in the context of drug delivery systems and targeted therapies. Its ability to form stable conjugates with other molecules makes it an attractive candidate for prodrug strategies, where the compound is designed to be biologically inactive until it reaches its target site, where it is then activated by enzymatic or chemical processes.

One of the key areas of research involving this compound is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have explored its interactions with proteases, kinases, and other enzymes that play crucial roles in cancer progression, inflammation, and neurodegenerative diseases. The unique combination of the chlorophenyl group and the Fmoc-protected amine provides a versatile platform for modulating enzyme activity through precise molecular interactions.

In addition to its enzymatic inhibition properties, (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid has also been investigated for its potential as an imaging agent. The presence of the Fmoc group can be exploited for conjugation with fluorescent or radioactive labels, enabling real-time monitoring of drug distribution and metabolism in vivo. This dual functionality—combining therapeutic and diagnostic capabilities—makes it a valuable tool in personalized medicine approaches.

The synthesis of (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. Advanced synthetic methods such as solid-phase peptide synthesis (SPPS) have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis process but also allow for the facile modification of the molecule to explore different derivatives with optimized properties.

Clinical trials involving compounds derived from (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have shown promising outcomes, with some derivatives demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the potential of this compound as a lead molecule for further drug development.

In conclusion, (2R)-2-(2-chlorophenyl)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoacetic acid (CAS No. 2171272-69-6) represents a promising compound in medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties for clinical use, positioning it as a valuable asset in the development of next-generation therapeutics.